Cas no 38390-45-3 (3',4'-Anhydrovinblastine)

• Product Name: 3',4'-Anhydrovinblastine
• CAS No: 38390-45-3
• MF: C₄₆H₅₆N₄O₈
• MW: 792.958852767944
• CID: 54865
• PubChem ID: 11104750
• Update Time: 2025-05-26

3',4'-Anhydrovinblastine Chemical and Physical Properties

Names and Identifiers

• 3',4'-Anhydrovinblastine
• Anhydrovinblastine
• 3',4'-Dehydroisoleurosine
• 3',4'-Dehydrovinblastine
• ANHYDROVINBLASTIN
• Anhydrovincaleukoblastine
• Vinblastineanhydrous
• 1H-Indolizino[8,1-cd]carbazole,vincaleukoblastine deriv.
• 2H-3,7-Methanoazacycloundecino[5,4-b]indole,vincaleukoblastine deriv.
• (+)-Anhydrovinblastine
• 3',4'-Didehydroisoleurosine
• 3',4'-Didehydrovinblastine
• F 81097
• 38390-45-3
• DB12586
• methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(13S,15R)-17-ethyl-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9,16-pentaen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• SCHEMBL15357217
• Q27261776
• F-81097
• UNII-5B622U08B3
• NS00073059
• AKOS040750642
• CS-0009707
• 5B622U08B3
• DTXSID70873203
• HY-N0675
• 3',4'-Didehydro-4'-deoxuvincaleukoblastine
• Vincaleukoblastine, 3',4'-didehydro-4'-deoxy-
• methyl (1R,9R,10S,11R,12R,19R)-11-(acetyloxy)-12-ethyl-4-[(1R,13S,15R)-17-ethyl-13-(methoxycarbonyl)-1,11-diazatetracyclo[13.3.1.0?,(1)(2).0?,(1)?]nonadeca-4(12),5,7,9,16-pentaen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.0(1),?.0(2),?.0(1)?,(1)?]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• DTXCID00820700

• Inchi： 1S/C46H56N4O8/c1-8-28-21-29-24-45(41(52)56-6,37-31(15-19-49(25-28)26-29)30-13-10-11-14-34(30)47-37)33-22-32-35(23-36(33)55-5)48(4)39-44(32)17-20-50-18-12-16-43(9-2,38(44)50)40(58-27(3)51)46(39,54)42(53)57-7/h10-14,16,21-23,29,38-40,47,54H,8-9,15,17-20,24-26H2,1-7H3/t29-,38-,39+,40+,43+,44+,45-,46-/m0/s1
• InChI Key： FFRFGVHNKJYNOV-ZCIMLLHDSA-N
• SMILES： O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C([C@]5(C(=O)OC)C6=C(C7C=CC=CC=7N6)CCN6CC(CC)=C[C@H](C6)C5)C(=CC=4N2C)OC)CCN2CC=C[C@]1(CC)[C@H]23)O

Computed Properties

• Exact Mass: 792.41000
• Monoisotopic Mass: 792.40981476 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 793.0
• XLogP3: 4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.35
• Melting Point: 205-207°C
• Refractive Index: 1.67
• PSA: 133.87000
• LogP: 4.73690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids Vinca alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids

Additional information on 3',4'-Anhydrovinblastine

Recent Advances in the Study of 3',4'-Anhydrovinblastine (CAS 38390-45-3): A Comprehensive Research Brief

3',4'-Anhydrovinblastine (CAS 38390-45-3) is a semi-synthetic derivative of vinblastine, a well-known vinca alkaloid with significant antitumor properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential applications in cancer therapy. This research brief provides an overview of the latest findings related to this compound, highlighting its pharmacological properties, synthetic pathways, and clinical relevance.

One of the key areas of research has been the investigation of 3',4'-Anhydrovinblastine's mechanism of action. Studies have demonstrated that this compound exerts its antitumor effects by inhibiting microtubule polymerization, thereby disrupting mitosis in cancer cells. Recent in vitro and in vivo experiments have shown that 3',4'-Anhydrovinblastine exhibits comparable or even superior cytotoxicity to vinblastine in certain cancer cell lines, particularly those resistant to conventional chemotherapy.

Another significant advancement is the development of more efficient synthetic routes for 3',4'-Anhydrovinblastine. Researchers have reported novel catalytic methods that improve yield and reduce the complexity of the synthesis. These advancements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, structural modifications of 3',4'-Anhydrovinblastine have been explored to enhance its solubility and bioavailability, addressing some of the limitations associated with its parent compound, vinblastine.

Recent preclinical studies have also investigated the potential of 3',4'-Anhydrovinblastine in combination therapies. Preliminary data suggest that it may synergize with other chemotherapeutic agents, such as platinum-based drugs and taxanes, to enhance antitumor efficacy while minimizing side effects. These findings open new avenues for developing combination regimens that could improve outcomes for patients with refractory cancers.

Despite these promising developments, challenges remain in the clinical translation of 3',4'-Anhydrovinblastine. Issues such as drug resistance, toxicity profiles, and pharmacokinetic variability need to be addressed in future research. Ongoing studies are focusing on identifying biomarkers that could predict patient response and optimizing dosing regimens to maximize therapeutic benefits.

In conclusion, 3',4'-Anhydrovinblastine (CAS 38390-45-3) represents a promising candidate for cancer therapy, with recent research underscoring its potential as a standalone or combination treatment. Continued efforts in synthetic chemistry, mechanistic studies, and clinical trials will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and bringing it closer to clinical application.